molecular formula C25H21N3O4 B5109057 N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)acrylamide

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)acrylamide

Cat. No. B5109057
M. Wt: 427.5 g/mol
InChI Key: HKROZFQPKLEEHX-FMIVXFBMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)acrylamide is a synthetic compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as EBA-3N and is a derivative of 2-benzoxazolylphenylacrylamide. EBA-3N has been studied for its potential applications in various fields such as biochemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of EBA-3N is not fully understood. However, it has been proposed that EBA-3N may act by inhibiting the activity of enzymes involved in cancer cell growth. In addition, EBA-3N has been found to bind to amyloid fibrils and disrupt their formation.
Biochemical and Physiological Effects:
EBA-3N has been found to have both biochemical and physiological effects. In biochemistry, EBA-3N has been shown to bind to amyloid fibrils and inhibit their formation. In addition, EBA-3N has been found to inhibit the activity of enzymes involved in cancer cell growth. In terms of physiological effects, EBA-3N has been found to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using EBA-3N in lab experiments include its unique properties, such as its fluorescent properties and its ability to inhibit the activity of enzymes involved in cancer cell growth. However, one limitation of using EBA-3N in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on EBA-3N. One potential direction is to further investigate its potential applications as a fluorescent probe for the detection of amyloid fibrils. Another potential direction is to explore its potential as an anticancer agent in preclinical studies. Additionally, there is a need to further investigate the mechanism of action of EBA-3N and its potential toxicity in order to fully understand its potential applications.

Synthesis Methods

The synthesis of EBA-3N involves the condensation of 5-ethyl-2-methylphenylamine with 2-nitrobenzaldehyde followed by reduction of the resulting imine with sodium borohydride. The obtained amine is then reacted with 3-nitrophenylacrylic acid to form EBA-3N.

Scientific Research Applications

EBA-3N has been studied for its potential applications in various scientific fields. In biochemistry, EBA-3N has been found to act as a fluorescent probe for the detection of amyloid fibrils. In pharmacology, EBA-3N has shown promising results as an anticancer agent. In material science, EBA-3N has been used as a building block for the synthesis of new materials with unique properties.

properties

IUPAC Name

(E)-N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21N3O4/c1-3-17-8-11-23-22(14-17)27-25(32-23)19-10-7-16(2)21(15-19)26-24(29)12-9-18-5-4-6-20(13-18)28(30)31/h4-15H,3H2,1-2H3,(H,26,29)/b12-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKROZFQPKLEEHX-FMIVXFBMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)acrylamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.